Cas no 1893564-51-6 (1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester)

• Product Name: 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester
• CAS No: 1893564-51-6
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 5285323
• Update Time: 2025-05-23

1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]-2,3-dihydroindole-3-carboxylic acid
• 1-[(tert-butoxy)carbonyl]-2-methyl-2,3-dihydro-1H-indole-3-carboxylic acid
• CID 117046312
• 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H19NO4/c1-9-12(13(17)18)10-7-5-6-8-11(10)16(9)14(19)20-15(2,3)4/h5-9,12H,1-4H3,(H,17,18)
• InChI Key： WGILMBITEGFAGY-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC=CC=2C(C(=O)O)C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.210±0.06 g/cm3(Predicted)
• Boiling Point: 398.4±41.0 °C(Predicted)
• pka: 3.83±0.40(Predicted)

Additional information on 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester

Comprehensive Overview of 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 1893564-51-6)

The compound 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 1893564-51-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the indole core and dicarboxylic acid derivatives, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the synthesis pathway for CAS 1893564-51-6?" and "How is this compound used in drug discovery?"

The indole scaffold is a privileged structure in medicinal chemistry, often associated with biologically active molecules. The presence of a 2,3-dihydro-2-methyl substitution and a 1-(1,1-dimethylethyl) ester group in this compound enhances its stability and bioavailability, making it a promising candidate for further development. Researchers frequently search for "CAS 1893564-51-6 suppliers" or "1H-Indole-1,3-dicarboxylic acid derivatives applications," highlighting its growing demand in the chemical industry.

In the context of green chemistry, 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester aligns with the trend toward sustainable synthesis methods. Questions like "Is CAS 1893564-51-6 environmentally friendly?" reflect user concerns about eco-friendly alternatives. The compound's modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening—a technique widely used in modern drug discovery programs.

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From an industrial perspective, the scalability of 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester synthesis is a critical factor. Queries like "How to optimize the production of CAS 1893564-51-6?" are common among process chemists. Advances in catalytic methods and flow chemistry have streamlined its manufacture, reducing costs and waste—a key consideration for companies aiming to meet regulatory and environmental standards.

In summary, 1H-Indole-1,3-dicarboxylic acid, 2,3-dihydro-2-methyl-, 1-(1,1-dimethylethyl) ester (CAS No. 1893564-51-6) represents a versatile and valuable building block in synthetic and applied chemistry. Its alignment with trends such as sustainable synthesis, drug discovery, and industrial scalability ensures its continued prominence in scientific and commercial discussions. By addressing frequently asked questions and highlighting its multifaceted applications, this overview aims to serve as a reliable resource for researchers and industry professionals alike.